Cas no 126159-64-6 (3-Fluoro-1-methylpyridin-1-ium)

• Product Name: 3-Fluoro-1-methylpyridin-1-ium
• CAS No: 126159-64-6
• MF: C₆H₇FN
• MW: 112.124884843826
• CID: 2761265
• PubChem ID: 20028989
• Update Time: 2025-04-21

3-Fluoro-1-methylpyridin-1-ium Chemical and Physical Properties

Names and Identifiers

• 126159-64-6
• SCHEMBL10256983
• 3-Fluoro-1-methylpyridin-1-ium
• DTXSID50601804

• Inchi： 1S/C6H7FN/c1-8-4-2-3-6(7)5-8/h2-5H,1H3/q+1
• InChI Key： SASRUMZGFRERDG-UHFFFAOYSA-N
• SMILES： FC1=CC=C[N+](C)=C1

Computed Properties

• Exact Mass: 112.056252390g/mol
• Monoisotopic Mass: 112.056252390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 3.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines N-methylpyridinium compounds